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Compound of Interest

Compound Name:
5-(4-Chlorophenyl)-3-

methylphenol

CAS No.: 1261946-23-9

Cat. No.: B6371245 Get Quote

Topic: 5-(4-Chlorophenyl)-3-methylphenol Proper Disposal Procedures

Executive Summary & Core Directive
Objective: Safe, compliant, and efficient disposal of 5-(4-Chlorophenyl)-3-methylphenol (and

related halogenated biaryl phenols). Primary Hazard: This compound combines the corrosivity

of phenols with the environmental persistence of chlorinated aromatics.[1] It must be treated as

Halogenated Organic Waste.[1] Immediate Action: Segregate from oxidizers and bases

immediately.[1] Do not dispose of down drains or in municipal trash.[1]

Chemical Identification & Hazard Profile
Before disposal, verification of the chemical identity is critical to selecting the correct waste

stream.
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Feature Specification

Chemical Name 5-(4-Chlorophenyl)-3-methylphenol

Chemical Class Halogenated Biaryl Phenol

Common Congener

Note: Often confused with 4-Chloro-3-

methylphenol (PCMC, CAS 59-50-7), a common

preservative.[1][2] Disposal protocols for both

are similar, but the biaryl structure implies lower

solubility and higher persistence.

Physical State Solid (Crystalline powder)

GHS Classification

Danger[1][3] • Skin Corrosion/Irritation

(Category 1B) [3] • Aquatic Toxicity

(Acute/Chronic Category 1) • Acute Toxicity

(Oral/Dermal)

RCRA Waste Code

U-Listed (U039) if deemed a commercial

chemical product (based on p-chloro-m-cresol

analog) or D002 (Corrosivity) / D027 (Toxicity - if

leachable).[1][2]

ngcontent-ng-c2977031039="" class="ng-star-inserted">

Critical Safety Note: Chlorinated phenols can form highly toxic dioxins if incinerated at

insufficient temperatures. They must be routed to high-temperature incineration facilities

equipped with scrubbers.[1]

Immediate Safety & PPE Requirements
Goal: Prevent exposure during waste transfer. Phenolic compounds penetrate skin rapidly and

cause "white burns" that anesthetize the nerve endings, delaying pain perception.
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Respiratory: N95 particulate respirator (minimum) or half-face respirator with organic

vapor/acid gas cartridges if heating or aerosolizing.[1][2]

Skin: Double gloving is mandatory.[1]

Inner Layer: Nitrile (4 mil).[1]

Outer Layer: Neoprene or Butyl Rubber (Phenols degrade standard nitrile over time).[1]

Eye: Chemical splash goggles + Face shield.[1]

Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation[1][2]
The Golden Rule: Never mix chlorinated phenols with strong oxidizers (e.g., Nitric Acid,

Peroxides) or strong bases.

Solid Waste:

Collect pure substance, contaminated weighing boats, and gloves in a wide-mouth HDPE

jar.

Label as: "Hazardous Waste - Toxic Solid - Halogenated Phenol"

Liquid Waste (Solutions):

If dissolved in organic solvent (e.g., DMSO, Methanol): Segregate into Halogenated

Organic Solvent waste stream.

Do NOT mix with Non-Halogenated solvents if possible, as this increases disposal costs

significantly.[1]

Phase 2: Containerization & Labeling
Use the following decision matrix to select the correct container.
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Waste Type Container Material Labeling Requirement

Pure Solid HDPE or Glass (Amber)
"Toxic Solid, Corrosive,

Organic"

Organic Solution HDPE Carboy
"Flammable/Toxic Liquid,

Halogenated"

Aqueous Solution Glass or HDPE
"Toxic Liquid, Corrosive

(Acidic)"

Labeling Checklist:

Full Chemical Name (No abbreviations).

Hazard Checkboxes: [x] Toxic [x] Corrosive [x] Environmental Hazard.[1]

Date of accumulation start.[1]

Phase 3: Waste Workflow Visualization
The following diagram illustrates the decision logic for disposing of this specific compound.
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Waste: 5-(4-Chlorophenyl)-3-methylphenol

Physical State?

Solid / Powder

Dry

Solution / Liquid

Dissolved

Container: Wide-Mouth HDPE
Stream: Solid Hazardous Waste

Solvent Type?

Halogenated Solvent
(DCM, Chloroform)

Chlorinated

Non-Halogenated
(Methanol, DMSO)

Non-Chlorinated

Container: HDPE Carboy
Stream: Halogenated Organics

Container: HDPE Carboy
Stream: Mixed Organics (High BTU)

Final Disposal:
High-Temp Incineration (>1000°C)

Click to download full resolution via product page

Figure 1: Decision tree for segregating 5-(4-Chlorophenyl)-3-methylphenol waste based on

physical state and solvent matrix.

Spill Response Protocol (Small Scale < 100g)
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Evacuate & Ventilate: Clear the immediate area.[1]

PPE Up: Don Nitrile + Butyl gloves, goggles, and lab coat.[1]

Containment:

Solid: Gently cover with a dust suppressant (e.g., wet paper towel) to prevent

aerosolization. Sweep carefully into a dustpan.[1]

Liquid: Dike with absorbent pillows or vermiculite.[1]

Decontamination:

Scrub the area with a dilute surfactant (soap) solution.[1]

Expert Tip: Avoid using bleach (sodium hypochlorite) immediately, as it can react with

phenols to form more toxic chlorophenols or gaseous emissions. Use simple soapy water

first.[1]

Disposal: Place all spill debris into the Solid Hazardous Waste container.

Regulatory & Compliance Context
EPA (USA): While this specific isomer may not be explicitly "P-listed," it falls under

Characteristic Waste for toxicity and corrosivity.[1] It must be treated as a "U-listed"

equivalent (like U039 p-chloro-m-cresol) due to structural similarity.[1][2]

Destruction Method: The only acceptable final disposal method is High-Temperature

Incineration.[1] This ensures the destruction of the benzene ring and prevents the formation

of polychlorinated dibenzodioxins (PCDDs).

References
United States Environmental Protection Agency (EPA).Resource Conservation and Recovery

Act (RCRA) Regulations: Hazardous Waste Identification.[1] Title 40 CFR Part 261.[1]

Available at: [Link][2]
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National Center for Biotechnology Information (NCBI).PubChem Compound Summary for 4-

Chloro-3-methylphenol (PCMC).[1] (Used as structural analog reference). Available at: [Link]
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Occupational Safety and Health Administration (OSHA).Occupational Safety and Health

Standards: Toxic and Hazardous Substances.[1] 29 CFR 1910.1000.[1] Available at: [Link][2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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